Cas no 956352-22-0 (1-(1,3-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic Acid)

• Product Name: 1-(1,3-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic Acid
• CAS No: 956352-22-0
• MF: C₁₁H₁₇N₃O₄S
• MW: 287.335381269455
• MDL: MFCD04969980
• CID: 3056986
• PubChem ID: 3164936
• Update Time: 2025-06-10

1-(1,3-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-((1,3-Dimethyl-1H-pyrazol-4-yl)sulfonyl)piperidine-3-carboxylic acid
• VS-09726
• 1-(1,3-dimethylpyrazol-4-yl)sulfonylpiperidine-3-carboxylic acid
• CS-0240695
• 1-(1,3-Dimethyl-1H-pyrazole-4-sulfonyl)-piperidine-3-carboxylic acid
• 1-((1,3-Dimethyl-1H-pyrazol-4-yl)sulfonyl)piperidine-3-carboxylicacid
• 1-[(1,3-DIMETHYL-1H-PYRAZOL-4-YL)SULFONYL]-3-PIPERIDINECARBOXYLIC ACID
• GNB35222
• BBL030295
• STK312619
• AKOS000302273
• MFCD04969980
• 956352-22-0
• HMS2630N04
• CHEMBL1443275
• MLS000716651
• AKOS016345024
• 1-[(1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]piperidine-3-carboxylic acid
• SMR000278168
• 1-(1,3-dimethylpyrazol-4-ylsulfonyl)piperidine-3-carboxylic acid
• EN300-229710
• 1-(1,3-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic Acid

• MDL： MFCD04969980
• Inchi： 1S/C11H17N3O4S/c1-8-10(7-13(2)12-8)19(17,18)14-5-3-4-9(6-14)11(15)16/h7,9H,3-6H2,1-2H3,(H,15,16)
• InChI Key： DQMYSNIYBRSFDO-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)N=C1C)(N1CCCC(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 287.09397721Da
• Monoisotopic Mass: 287.09397721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 511.7±60.0 °C at 760 mmHg
• Flash Point: 263.3±32.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-(1,3-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1,3-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic Acid

Comprehensive Overview of 1-(1,3-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic Acid (CAS No. 956352-22-0)

The compound 1-(1,3-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic Acid (CAS No. 956352-22-0) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique sulfonylpiperidine and pyrazole moieties, serves as a critical intermediate in the synthesis of bioactive compounds. Its structural complexity and functional versatility make it a valuable asset in drug discovery, particularly in the development of targeted therapies for various diseases.

In recent years, the demand for sulfonylpiperidine derivatives has surged due to their potential applications in modulating enzyme activity and receptor interactions. Researchers have explored the role of 1-(1,3-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic Acid in the design of inhibitors for key biological pathways, such as inflammation and metabolic disorders. Its carboxylic acid group further enhances its utility as a building block for prodrugs and conjugates, aligning with the growing trend of personalized medicine.

The synthesis of CAS No. 956352-22-0 involves multi-step organic reactions, including sulfonylation and cyclization, to achieve high purity and yield. Advanced analytical techniques, such as NMR and HPLC, are employed to confirm its structural integrity. This rigorous quality control ensures its suitability for high-throughput screening and preclinical studies, addressing the industry's need for reliable and reproducible chemical reagents.

From an industrial perspective, the scalability of 1-(1,3-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic Acid production is a key consideration. Manufacturers are increasingly adopting green chemistry principles to minimize environmental impact while maintaining cost-efficiency. This aligns with global sustainability goals and responds to the rising consumer demand for eco-friendly pharmaceutical ingredients.

In the context of drug discovery, this compound's relevance extends to its potential in addressing unmet medical needs. For instance, its structural features are being investigated for applications in neurodegenerative diseases and autoimmune disorders, areas where current therapies often fall short. The integration of computational modeling and AI-driven drug design has further accelerated the exploration of its pharmacological properties, making it a focal point in modern medicinal chemistry.

Furthermore, the patent landscape surrounding sulfonylpiperidine-based compounds highlights the competitive nature of this research domain. Innovations in formulation and delivery systems, such as nanoparticle encapsulation, are being explored to enhance the bioavailability of derivatives of CAS No. 956352-22-0. These advancements cater to the evolving preferences of both researchers and clinicians for more effective and patient-friendly therapeutics.

In summary, 1-(1,3-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylic Acid represents a pivotal compound at the intersection of chemistry and biology. Its multifaceted applications, coupled with ongoing technological advancements, position it as a cornerstone in the future of pharmaceutical innovation. As research continues to unravel its full potential, this molecule is poised to play a transformative role in addressing some of the most pressing health challenges of our time.